Cas no 13002-92-1 (2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-)

• Product Name: 2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-
• CAS No: 13002-92-1
• Molecular Formula: C₈H₁₁N
• Molecular Weight: 121.17964
• CID: 119190
• PubChem ID: 571471

2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl- Properties

Names and Identifiers

• 2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-
• 2-Propyn-1-amine,N-ethyl-N-2-propynyl-(9CI)
• N-Ethyl-N-(2-propynyl)-2-propyn-1-amine #
• N-ethyl-N-prop-2-ynylprop-2-yn-1-amine
• 13002-92-1
• N,N-Di(2-propynyl)-N-ethylamine
• RTIINCDOGUBJOP-UHFFFAOYSA-N
• AKOS005601279
• ethylbis(prop-2-yn-1-yl)amine
• ethyldi(prop-2-ynyl)amine
• SCHEMBL8391293

• InChIKey： RTIINCDOGUBJOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11N/c1-4-7-9(6-3)8-5-2/h1-2H,6-8H2,3H3
• SMILES： C#CCN(CC#C)CC

Computed Properties

• Exact Mass: 121.08923
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 121.089149355g/mol
• Heavy Atom Count: 9
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24